Cas no 56975-51-0 (2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one)

• Product Name: 2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one
• CAS No: 56975-51-0
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 1603359
• PubChem ID: 92615
• Update Time: 2024-03-01

2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one
• 3-methyl-2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-1H-cyclopenta[12]annulen-1-one
• 1-methyl-1,2,4,5,6,7,8,9,10,11,12,13-dodecahydrocyclopenta[12]annulen-3-one
• 2,3,4,5,6,7,8,9,10,11,12,13-Dodecahydro-3-methyl-1H-cyclopentacyclododecen-1-one
• Einecs 260-496-1

• Inchi： 1S/C16H26O/c1-13-12-16(17)15-11-9-7-5-3-2-4-6-8-10-14(13)15/h13H,2-12H2,1H3
• InChI Key： RSJCZMMJWOHZNN-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C2CCCCCCCCCCC=21

Computed Properties

• Exact Mass: 234.198365
• Monoisotopic Mass: 234.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.1

Experimental Properties

• Density: 0.95
• Boiling Point: 365.6°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.494
• PSA: 17.07000
• LogP: 4.80650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones